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molecular formula C8H7ClN2O2 B8709361 N-(4-chloro-5-formylpyridin-2-yl)acetamide

N-(4-chloro-5-formylpyridin-2-yl)acetamide

Cat. No. B8709361
M. Wt: 198.60 g/mol
InChI Key: AEQIKYQIJKUJFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08901305B2

Procedure details

To a stirred solution of N-(4-chloro-5-vinylpyridin-2-yl)acetamide (6 g, 30.5 mmol) and 2,6-lutidine (7.11 mL, 61.0 mmol) in a mixture of 1,4-dioxane (110 mL) and water (25 mL) at 0° C. was added osmium tetroxide (2.5% in 2-methyl-2-propanol, 9.58 mL, 30.5 mmol) followed by the addition of sodium periodate (19.58 g, 92 mmol) and the reaction was stirred for 4 h. The reaction mixture was diluted with water and extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine solution, dried over sodium sulfate, concentrated under reduced pressure and residue so obtained was purified by comb flash column 120 g silica column using hexane/EtOAc as eluant. The desired product was isolated at 30% EtOAc in hexane. The required fractions were concentrated under reduced pressure to yield N-(4-chloro-5-formylpyridin-2-yl)acetamide as a off-white solid (5.8 g, 28.1 mmol, 92% yield). LC/MS (ESI) m/e 197.0 [(M)−, calcd for C8H6ClN2O2 197.04] LC/MS retention time (method A): tR=1.21 min; 1H NMR (400 MHz, DMSO-d6) δ 11.20 (s, 1H), 10.18 (s, 1H), 8.76 (s, 1H), 8.27 (s, 1H), 2.16 (s, 3H).
Name
N-(4-chloro-5-vinylpyridin-2-yl)acetamide
Quantity
6 g
Type
reactant
Reaction Step One
Name
2,6-lutidine
Quantity
7.11 mL
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
110 mL
Type
solvent
Reaction Step One
Name
water
Quantity
25 mL
Type
solvent
Reaction Step One
Name
sodium periodate
Quantity
19.58 g
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
osmium tetroxide
Quantity
9.58 mL
Type
catalyst
Reaction Step Four
Name
desired product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([CH:8]=C)=[CH:6][N:5]=[C:4]([NH:10][C:11](=[O:13])[CH3:12])[CH:3]=1.N1C(C)=CC=CC=1C.I([O-])(=O)(=O)=[O:23].[Na+]>O1CCOCC1.O.[Os](=O)(=O)(=O)=O>[Cl:1][C:2]1[C:7]([CH:8]=[O:23])=[CH:6][N:5]=[C:4]([NH:10][C:11](=[O:13])[CH3:12])[CH:3]=1 |f:2.3|

Inputs

Step One
Name
N-(4-chloro-5-vinylpyridin-2-yl)acetamide
Quantity
6 g
Type
reactant
Smiles
ClC1=CC(=NC=C1C=C)NC(C)=O
Name
2,6-lutidine
Quantity
7.11 mL
Type
reactant
Smiles
N1=C(C=CC=C1C)C
Name
1,4-dioxane
Quantity
110 mL
Type
solvent
Smiles
O1CCOCC1
Name
water
Quantity
25 mL
Type
solvent
Smiles
O
Step Two
Name
sodium periodate
Quantity
19.58 g
Type
reactant
Smiles
I(=O)(=O)(=O)[O-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Four
Name
osmium tetroxide
Quantity
9.58 mL
Type
catalyst
Smiles
[Os](=O)(=O)(=O)=O

Conditions

Stirring
Type
CUSTOM
Details
the reaction was stirred for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (2×100 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure and residue
CUSTOM
Type
CUSTOM
Details
so obtained
CUSTOM
Type
CUSTOM
Details
was purified by comb flash column 120 g silica column

Outcomes

Product
Details
Reaction Time
 4 h
Name
desired product
Type
product
Smiles
ClC1=CC(=NC=C1C=O)NC(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.